2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide” is a chemical compound. It has been mentioned in the context of anti-tubercular agents . The compound is part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives .
Scientific Research Applications
Synthesis and Antiviral Applications
Research on benzamide-based compounds, similar in structure to 2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide, indicates potential antiviral applications. For instance, Hebishy et al. (2020) described the synthesis of novel benzamide-based 5-aminopyrazoles showing significant antiviral activities against the H5N1 influenza virus, suggesting a potential pathway for the development of antiviral agents using related chemical scaffolds (Hebishy et al., 2020).
Antimicrobial Activity
Compounds with pyridazine derivatives, which are structurally related to the core of 2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide, have been reported to possess antimicrobial properties. Deeb et al. (2004) synthesized pyridazino[3',4':3,4]pyrazolo[5,1-c]-1,2,4-triazines, demonstrating antimicrobial activity against various microorganisms, highlighting the potential of such compounds in developing new antimicrobial agents (Deeb et al., 2004).
Analgesic and Anti-inflammatory Activity
Research into the therapeutic applications of compounds containing arylpiperazine and pyridazinone moieties suggests potential analgesic and anti-inflammatory activities. Duendar et al. (2007) investigated ethyl (6-substituted-3(2H)-pyridazinone-2-yl)acetate derivatives, revealing their analgesic and anti-inflammatory properties without significant gastric ulcerogenic effects, which may be relevant for compounds with similar structural features (Duendar et al., 2007).
Potential Nootropic Effects
Compounds featuring the piperazine unit, akin to the one in the chemical structure of interest, have been explored for their potential nootropic effects. Valenta et al. (1994) synthesized 1,4-disubstituted 2-oxopyrrolidines and related compounds, assessing their nootropic activity, which opens avenues for further research into related compounds for cognitive enhancement applications (Valenta et al., 1994).
Anticancer and Anti-inflammatory Agents
The structural complexity of 2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide may lend itself to exploration within anticancer and anti-inflammatory research. Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines, evaluating their anticancer and anti-5-lipoxygenase activities, indicating the potential of structurally related compounds in these therapeutic areas (Rahmouni et al., 2016).
properties
IUPAC Name |
2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O2/c1-3-31-22-10-5-4-9-20(22)24(30)25-19-8-6-7-18(17-19)21-11-12-23(27-26-21)29-15-13-28(2)14-16-29/h4-12,17H,3,13-16H2,1-2H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQDVXUDEXQYMMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)N4CCN(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.